Cas no 64691-60-7 (Methyl 3-(4-Methoxyphenoxy)benzoate)

• Product Name: Methyl 3-(4-Methoxyphenoxy)benzoate
• CAS No: 64691-60-7
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 2792585
• PubChem ID: 5120823
• Update Time: 2025-10-29

Methyl 3-(4-Methoxyphenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-Methoxyphenoxy)benzoate
• 64691-60-7
• CHEMBL250473
• DTXSID60408523
• DB-386179
• AKOS002685392

• Inchi： 1S/C15H14O4/c1-17-12-6-8-13(9-7-12)19-14-5-3-4-11(10-14)15(16)18-2/h3-10H,1-2H3
• InChI Key： OFJGXODPQIVIGK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)C1=CC=CC(C(=O)OC)=C1

Computed Properties

• Exact Mass: 258.08920892g/mol
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Methyl 3-(4-Methoxyphenoxy)benzoate

Comprehensive Overview of Methyl 3-(4-Methoxyphenoxy)benzoate (CAS No. 64691-60-7)

Methyl 3-(4-Methoxyphenoxy)benzoate (CAS No. 64691-60-7) is an organic compound widely utilized in pharmaceutical intermediates, agrochemicals, and specialty chemicals. Its molecular structure features a benzoate ester core linked to a 4-methoxyphenoxy group, making it a versatile building block in synthetic chemistry. Researchers and industries value this compound for its stability, solubility, and reactivity, which are critical for designing advanced materials and bioactive molecules.

The growing interest in Methyl 3-(4-Methoxyphenoxy)benzoate aligns with trends in green chemistry and sustainable synthesis. As environmental regulations tighten, chemists seek compounds like 64691-60-7 that balance efficiency with minimal ecological impact. Its applications extend to UV stabilizers, liquid crystal materials, and flavor/fragrance enhancers, addressing demands in cosmetics, electronics, and food industries. Recent studies also explore its potential in biodegradable polymers, a hotspot for circular economy initiatives.

From a technical perspective, the synthesis of Methyl 3-(4-Methoxyphenoxy)benzoate involves esterification and etherification reactions, often catalyzed by palladium or enzyme-based systems to improve yield and selectivity. Analytical techniques like HPLC and NMR are essential for purity verification, ensuring compliance with GMP standards. FAQs from academic and industrial users frequently focus on its storage conditions (recommended: 2–8°C under inert gas) and compatibility with common solvents such as DMSO and ethanol.

Innovations in catalytic processes and flow chemistry have further optimized the production of 64691-60-7, reducing waste and energy consumption. This aligns with the broader push for carbon-neutral manufacturing, a key concern for ESG-focused enterprises. Additionally, its role in photoresist formulations for semiconductor fabrication highlights its relevance in the tech-driven economy, where miniaturization and precision are paramount.

For researchers investigating structure-activity relationships (SAR), Methyl 3-(4-Methoxyphenoxy)benzoate serves as a model substrate due to its modular aromatic framework. Its electron-donating methoxy group influences electronic properties, making it valuable for optoelectronic applications. Regulatory databases classify it as non-hazardous under normal handling conditions, though standard lab precautions (e.g., gloves, ventilation) are advised.

In summary, Methyl 3-(4-Methoxyphenoxy)benzoate (CAS No. 64691-60-7) exemplifies the intersection of traditional organic chemistry and modern industrial needs. Its adaptability across sectors—from life sciences to advanced materials—positions it as a compound of enduring significance, particularly in an era prioritizing sustainability and innovation.